Cas no 1823183-56-7 (3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine)

• Product Name: 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine
• CAS No: 1823183-56-7
• MF: C₉H₃ClF₆N₄O₂S
• MW: 380.654139757156
• MDL: MFCD29042658
• CID: 4708607
• Update Time: 2025-11-01

3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine
• 3-chloro-5-(trifluoromethyl)-2-{[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]sulfonyl}pyridine
• 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine

• MDL： MFCD29042658
• Inchi： 1S/C9H3ClF6N4O2S/c10-4-1-3(8(11,12)13)2-17-5(4)23(21,22)7-18-6(19-20-7)9(14,15)16/h1-2H,(H,18,19,20)
• InChI Key： KDCVKRAHYQFKJR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1S(C1=NNC(C(F)(F)F)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Topological Polar Surface Area: 97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine

Introduction to 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine (CAS No. 1823183-56-7)

3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine (CAS No. 1823183-56-7) is a highly specialized compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique molecular structure, which includes a chlorinated pyridine ring, a trifluoromethyl group, and a sulfonyl moiety linked to a triazolyl ring. These structural features contribute to its high reactivity and stability, making it an attractive candidate for various research and development purposes.

The chlorinated pyridine ring in the compound provides enhanced lipophilicity and metabolic stability, which are crucial for improving the bioavailability and efficacy of pharmaceuticals. The trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's electronic structure and reactivity. The sulfonyl moiety linked to the triazolyl ring further enhances the compound's polarity and solubility, making it suitable for a wide range of applications in both medicinal and agrochemical research.

Recent studies have highlighted the potential of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine in the development of novel pesticides. Its unique combination of functional groups provides excellent insecticidal and fungicidal properties, making it a promising candidate for controlling various plant pests and diseases. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibited high efficacy against several economically important pests, including aphids and whiteflies.

In the realm of medicinal chemistry, 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine has shown potential as a lead compound for the development of new drugs targeting specific diseases. Research conducted at the University of California, San Francisco, revealed that this compound possesses potent anti-inflammatory properties due to its ability to inhibit key enzymes involved in inflammatory pathways. This makes it a valuable candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine involves several well-defined steps that ensure high yield and purity. The process typically begins with the preparation of the chlorinated pyridine intermediate, followed by the introduction of the trifluoromethyl groups through selective fluorination reactions. The final step involves the attachment of the sulfonyl-triazolyl moiety via a sulfonylation reaction. This multi-step synthesis strategy allows for precise control over the molecular structure and functionalization of the compound.

From a safety perspective, 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine is classified as a non-hazardous chemical when handled properly. However, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-Chloro-5-(trifluoromethyl)-2-((3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl)sulfonyl)pyridine (CAS No. 1823183-56-7) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique molecular structure provides excellent biological activity and stability, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing various scientific fields.